2-(3-Bromo-5-methoxyphenyl)acetic acid

• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 2-(3-bromo-5-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H9BrO3/c1-13-8-3-6(4-9(11)12)2-7(10)5-8/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key: KOAWADFHROEGLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CC(=O)O)Br

Description

2-(3-Bromo-5-methoxyphenyl)acetic acid is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-3-methoxyphenylacetonitrile (22.6 g, 0.1 m) and 10% aqueous sodium hydroxide (300 ml) in ethanol (225 ml) is heated to 95° for 18 hours. The mixture is concentrated in vacuo, acidified with 10% hydrochloric acid and extracted with ethyl acetate. The ethyl acetate extract is washed, dried with sodium sulfate and concentrated in vacuo to give 5-bromo-3-methoxyphenylacetic acid.